Cas no 894014-46-1 (3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea)

• Product Name: 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea
• CAS No: 894014-46-1
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• CID: 5512094
• Update Time: 2025-06-12

3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(thiophen-2-ylmethyl)urea
• 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea

• Inchi： 1S/C18H21N3O3S/c1-2-24-15-7-5-14(6-8-15)21-12-13(10-17(21)22)20-18(23)19-11-16-4-3-9-25-16/h3-9,13H,2,10-12H2,1H3,(H2,19,20,23)
• InChI Key： QWILJWBPFNEEHR-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OCC)C=C2)C1)C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea

Professional Introduction to Compound with CAS No. 894014-46-1 and Product Name: 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea

Compound with the CAS number 894014-46-1 and the product name 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

The molecular framework of 3-1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl-1-(thiophen-2-yl)methylurea incorporates several key structural elements that contribute to its unique chemical properties. The 4-ethoxyphenyl moiety introduces a hydrophobic aromatic ring, which can influence solubility and binding interactions, while the oxopyrrolidin group adds a nitrogen-containing heterocycle known for its role in biological activity. Additionally, the thiophen-2-ylmethylurea moiety contributes to the compound's overall pharmacophore, enhancing its potential as a scaffold for drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological targets more efficiently. Studies have indicated that the 3-(4-hydroxyphenyl)-5-methylpyrazole derivatives, which share structural similarities with our compound, exhibit significant activity against various enzymes and receptors. This suggests that our target molecule may also demonstrate comparable biological effects, making it a valuable candidate for further exploration.

In the realm of drug discovery, the development of small-molecule inhibitors has been a cornerstone of therapeutic intervention. The methylurea functional group in our compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug candidates. For instance, recent publications highlight the use of urea-based compounds in targeting protein-protein interactions, which are often involved in disease pathways such as cancer and inflammation. The incorporation of a thiophen ring further enhances these interactions by providing additional hydrogen bonding opportunities and steric complementarity.

The synthesis of 3-(4-hydroxyphenyl)-5-methylpyrazole derivatives has been optimized to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on high-quality material. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structural integrity of the compound. These analytical methods are crucial for understanding the compound's behavior in vitro and for guiding further modifications.

One of the most exciting aspects of this research is the potential application of 3-(4-hydroxyphenyl)-5-methylpyrazole derivatives in treating neurological disorders. Preliminary studies have shown that compounds with similar structures can modulate neurotransmitter activity, offering hope for new treatments for conditions such as Alzheimer's disease and Parkinson's disease. The presence of both aromatic and heterocyclic rings in our target molecule suggests that it may interact with multiple targets simultaneously, potentially leading to synergistic effects that enhance therapeutic outcomes.

The pharmaceutical industry continues to seek innovative approaches to address unmet medical needs. The development of novel scaffolds like 3-(4-hydroxyphenyl)-5-methylpyrazole derivatives represents a significant step forward in this endeavor. By leveraging advances in synthetic chemistry and biotechnology, researchers are able to design molecules with tailored properties that can be optimized for specific therapeutic applications.

In conclusion, compound with CAS No. 894014-46-1 and product name 3-(4-hydroxyphenyl)-5-methylpyrazole, along with its derivatives such as methylurea, holds great promise for future medical applications. Its complex structure and diverse functional groups make it an attractive candidate for drug discovery efforts aimed at treating a wide range of diseases. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play a crucial role in the development of next-generation therapeutics.